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Compound of Interest

Compound Name: 4,7-Dimethyloctan-4-ol

CAS No.: 19781-13-6

Cat. No.: B008989

Get Quote

Molecular Identity & Stoichiometric Precision
For researchers in drug development and organic synthesis, the molecular weight (MW) is not

merely a static number; it is the foundation of stoichiometric accuracy. 4,7-Dimethyloctan-4-ol
is a tertiary alcohol characterized by its stability against oxidation and its specific fragmentation

patterns.
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Parameter Value Technical Context

IUPAC Name 4,7-Dimethyloctan-4-ol
Defines structural connectivity

(Tertiary alcohol at C4).

CAS Registry 19781-13-6
Critical for regulatory filing and

sourcing.[1]

Molecular Formula C₁₀H₂₂O Basis for elemental analysis.

Molar Mass (Average) 158.28 g/mol
Used for gravimetric dosing in

synthesis.

Monoisotopic Mass 158.167065 Da
Required for high-resolution

Mass Spectrometry (HRMS).

Density ~0.826 g/mL
Essential for volumetric dosing

(approx. 5.22 mmol/mL).

Boiling Point 194–195 °C
Indicates low volatility; suitable

for high-temp reactions.

LogP (Predicted) ~3.48

Lipophilic; suggests high

membrane permeability and

fragrance substantivity.

Stoichiometric Implications
In synthetic workflows, particularly Grignard reactions or esterifications, relying on the average

MW (158.28) is standard. However, for Mass Spectrometry, the monoisotopic mass (158.167)

must be used to identify the molecular ion

.

Carbon-13 Effect: With 10 carbons, the probability of finding at least one

atom is approximately

. Expect an

peak at roughly 11% intensity of the molecular ion in MS data.
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Synthetic Architecture & Reaction Engineering
The synthesis of 4,7-dimethyloctan-4-ol is a classic example of Grignard addition to a ketone.

Understanding the molecular weight of precursors allows for precise "atom economy"

calculations.

Retrosynthetic Logic
The molecule can be deconstructed into two primary fragments:

Electrophile: 2-Pentanone (Methyl propyl ketone).

Nucleophile: Isopentylmagnesium bromide (Grignard reagent).

This route ensures the formation of the quaternary carbon at position 4.

Synthesis Workflow Diagram
The following diagram illustrates the reaction pathway, highlighting the stoichiometric

transformation from precursors to the final tertiary alcohol.
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Figure 1: Grignard synthesis pathway. The tertiary alcohol is formed via nucleophilic attack of

the isopentyl anion on the ketone carbonyl.

Experimental Protocol (Grignard Route)
Note: All glassware must be flame-dried and flushed with Argon.

Reagent Prep: Charge a flask with 1.1 equivalents of Isopentylmagnesium bromide (in

THF/Ether).
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Addition: Cool to 0°C. Add 1.0 equivalent of 2-Pentanone dropwise. The MW ratio (86.13 vs.

158.28) dictates that for every 1g of ketone, you theoretically yield ~1.83g of alcohol

(assuming 100% yield).

Mechanism: The Grignard reagent attacks the carbonyl carbon (C2 of pentanone), which

becomes C4 of the final octane chain.

Workup: Quench with saturated

. Extract with ether.[2] Distill under reduced pressure (BP ~85°C at 10 mmHg) to purify.

Analytical Fingerprinting
Identification of 4,7-dimethyloctan-4-ol relies on recognizing its specific spectral signatures,

which are dictated by its mass and structure.

Mass Spectrometry (GC-MS)
Tertiary alcohols rarely show a strong molecular ion

. Instead, they undergo Alpha-Cleavage, where the bond adjacent to the alcohol carbon
breaks.[2]

Fragmentation Logic for MW 158:

(Peak 140): Dehydration is common, losing water (

).

Alpha Cleavage A (Loss of Methyl): Loss of

(15 Da)

m/z 143.

Alpha Cleavage B (Loss of Propyl): Loss of

(43 Da)

m/z 115.
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Alpha Cleavage C (Loss of Isopentyl): Loss of

(71 Da)

m/z 87.

Note: The formation of the oxonium ion at m/z 87 is often the base peak or a major

fragment due to the stability of the remaining cation.
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Figure 2: Mass Spectrometry fragmentation tree. Alpha-cleavage pathways are dictated by the

stability of the resulting oxonium ions.

NMR Validation ( NMR)
1.1-1.2 ppm: Methyl group attached directly to C4 (Singlet, 3H).

0.9 ppm: Terminal methyls of the isopentyl and propyl chains (Doublets/Triplets).

1.4-1.6 ppm: Methylene protons adjacent to the chiral center.

Absence of signal: No proton on C4 (Quaternary carbon), confirming tertiary alcohol status.

Applications & Safety Profile
Fragrance & Cosmetics
Due to its molecular weight and lipophilicity (LogP ~3.5), 4,7-dimethyloctan-4-ol exhibits

excellent substantivity (staying power) on skin and fabric.
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Odor Profile: Floral, fresh, rose-like, with a soft woody undertone.

Use Case: Often used as a blender in "Fougère" accords or to extend the volatility of lighter

citrus notes.

Safety (GHS Classification)
Skin Irritation: Category 2 (H315).[3]

Eye Irritation: Category 2 (H319).[3]

Handling: Use standard PPE (gloves, goggles). Avoid inhalation of mists.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4,7-Dimethyl-4-octanol | C10H22O | CID 89224 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. youtube.com [youtube.com]

3. fishersci.pt [fishersci.pt]

4. fishersci.com [fishersci.com]

5. WERCS Studio - Application Error [assets.thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.pt/store/msds?partNumber=11449686&countryCode=PT&language=en
https://www.fishersci.pt/store/msds?partNumber=11449686&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20225&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b008989/docs?utm_src=pdf-body#comprehensive-physicochemical-profiling-of-4-7-dimethyloctan-4-ol-1
https://pubchem.ncbi.nlm.nih.gov/compound/89224
https://www.fishersci.pt/store/msds?partNumber=11449686&countryCode=PT&language=en
http://www.thegoodscentscompany.com/data/rw1033281.html
https://pubchem.ncbi.nlm.nih.gov/compound/89224
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19781136&Mask=200
https://www.benchchem.com/product/b008989?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/89224
https://www.youtube.com/watch?v=J1RgORRD1zo
https://www.fishersci.pt/store/msds?partNumber=11449686&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20225&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Comprehensive Physicochemical Profiling of 4,7-
Dimethyloctan-4-ol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008989/docs#comprehensive-physicochemical-
profiling-of-4-7-dimethyloctan-4-ol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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